5-Fluoro-2-methoxyphenyl Isothiocyanate: A Comprehensive Technical Guide on Chemical Properties, Synthesis, and Applications in Medicinal Chemistry
5-Fluoro-2-methoxyphenyl Isothiocyanate: A Comprehensive Technical Guide on Chemical Properties, Synthesis, and Applications in Medicinal Chemistry
Executive Summary
5-Fluoro-2-methoxyphenyl Isothiocyanate (CAS: 869279-02-7) is a highly versatile, electrophilic building block utilized extensively in advanced organic synthesis and medicinal chemistry[1][2]. Structurally, it features an isothiocyanate group (-NCS) bound to a phenyl ring that is uniquely modified by an electron-donating methoxy group at the ortho position and an electron-withdrawing fluorine atom at the meta position. This specific substitution pattern finely tunes the electrophilicity of the central isothiocyanate carbon, making it an ideal precursor for synthesizing complex thioureas, heterocyclic scaffolds, and targeted pharmacophores—such as small-molecule inhibitors targeting the KRAS G12D mutation[3].
This whitepaper provides a rigorous, self-validating framework for the physicochemical profiling, synthesis, and downstream application of 5-Fluoro-2-methoxyphenyl Isothiocyanate, designed for researchers and drug development professionals.
Physicochemical Profiling
Understanding the baseline physicochemical properties of 5-Fluoro-2-methoxyphenyl Isothiocyanate is critical for predicting its solubility, reactivity, and stability during experimental workflows[2][4].
| Property | Value |
| Chemical Name | 5-Fluoro-2-methoxyphenyl Isothiocyanate |
| Synonyms | 4-Fluoro-2-isothiocyanato-1-methoxybenzene |
| CAS Registry Number | 869279-02-7 |
| MDL Number | MFCD21984707 |
| Molecular Formula | C8H6FNOS |
| Molecular Weight | 183.20 g/mol |
| Appearance | Pale yellow to white liquid/solid |
| Storage Conditions | 2-8°C, inert atmosphere (Argon/N2), desiccated |
Synthesis & Manufacturing Pathways
The traditional synthesis of isothiocyanates relies on the reaction of primary amines with thiophosgene. However, due to the extreme toxicity and volatility of thiophosgene, modern laboratories favor 1,1'-thiocarbonyldiimidazole (TCDI) as a safer, highly efficient surrogate[5][6].
Protocol 1: TCDI-Mediated Synthesis of 5-Fluoro-2-methoxyphenyl Isothiocyanate
Objective: Convert 5-fluoro-2-methoxyaniline to the corresponding isothiocyanate safely and efficiently. Causality & Mechanism: TCDI reacts with the primary amine to form a thiocarbamoyl imidazole intermediate. Subsequent elimination of imidazole yields the target isothiocyanate. Dichloromethane (CH₂Cl₂) is selected as the solvent because it is aprotic, non-nucleophilic, and provides excellent solubility for both the starting materials and the highly polar imidazole byproduct[5].
Step-by-Step Methodology:
-
Preparation: In an oven-dried 50 mL round-bottom flask purged with Argon, dissolve 5-fluoro-2-methoxyaniline (5.0 mmol, 1.0 equiv) in anhydrous CH₂Cl₂ (15 mL).
-
Reagent Addition: Add TCDI (1.07 g, 6.0 mmol, 1.2 equiv) in one portion at room temperature (20-25°C). Expert Insight: Utilizing a slight excess of TCDI (1.2 equiv) is critical. It ensures the rapid and complete consumption of the amine, preventing the unreacted amine from attacking the newly formed isothiocyanate, which would otherwise result in a symmetric thiourea byproduct.
-
Reaction Monitoring: Stir the biphasic or homogeneous mixture for 1-2 hours. Monitor the reaction progression via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (4:1) mobile phase. The target isothiocyanate will exhibit a significantly higher
value than the polar aniline precursor. -
Quenching and Extraction: Add 15 mL of deionized water to quench the reaction. Self-Validating Step: The addition of water selectively solubilizes the eliminated imidazole byproduct and any unreacted TCDI, partitioning them into the aqueous layer[5]. Separate the organic layer and extract the aqueous phase with additional CH₂Cl₂ (2 × 15 mL).
-
Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purification: If necessary, purify the crude residue via flash column chromatography (silica gel, Hexane/EtOAc gradient) to afford the pure 5-Fluoro-2-methoxyphenyl Isothiocyanate.
Fig 1: Synthesis workflow of 5-Fluoro-2-methoxyphenyl Isothiocyanate via TCDI-mediated reaction.
Reactivity Profile & Derivatization (Thiourea Formation)
The central carbon of the isothiocyanate group is highly electrophilic. In 5-Fluoro-2-methoxyphenyl Isothiocyanate, the inductive electron-withdrawing effect of the 5-fluoro substituent enhances this electrophilicity, while the 2-methoxy group provides localized steric hindrance and resonance donation. This balance makes it an excellent substrate for coupling with primary and secondary amines to form stable thiourea linkages[7].
Protocol 2: Synthesis of Target Thiourea Pharmacophores
Objective: Utilize the isothiocyanate as an electrophilic hub to generate substituted thioureas for high-throughput screening in drug discovery.
Step-by-Step Methodology:
-
Coupling: Dissolve 5-Fluoro-2-methoxyphenyl Isothiocyanate (1.0 mmol) in anhydrous tetrahydrofuran (THF) or acetonitrile (5 mL) under an inert atmosphere[6].
-
Amine Addition: Add the target secondary amine (1.05 equiv) dropwise at 0°C. Expert Insight: Initiating the reaction at 0°C controls the exothermic nucleophilic addition and minimizes off-target side reactions.
-
Maturation: Remove the ice bath, allowing the reaction to warm to room temperature, and stir for 2-4 hours.
-
Isolation: Concentrate the solvent in vacuo. Triturate the resulting residue with cold diethyl ether. Self-Validating Step: The pure thiourea product typically precipitates out of the ether as a crystalline solid, validating the success of the coupling without the need for complex chromatographic purification[7].
Role in Drug Discovery & Medicinal Chemistry
Isothiocyanates are vital in medicinal chemistry due to their ability to form robust thiourea bonds, which act as excellent hydrogen-bond donors and acceptors in protein-ligand interactions. Specifically, derivatives of 5-Fluoro-2-methoxyphenyl Isothiocyanate have been documented in the synthesis of small molecule inhibitors targeting the KRAS G12D mutant—a notoriously "undruggable" target prevalent in pancreatic and colorectal cancers[3].
By integrating the 5-fluoro-2-methoxyphenyl thiourea motif, these inhibitors can achieve highly specific allosteric binding, disrupting the aberrant signaling cascade that drives oncogenesis.
Fig 2: Inhibitory mechanism of isothiocyanate-derived thioureas on the KRAS G12D signaling pathway.
Handling, Stability, and Storage Protocols
Isothiocyanates are inherently moisture-sensitive. Exposure to ambient humidity leads to a slow hydrolysis process: water acts as a nucleophile, attacking the isothiocyanate carbon to form a carbamic acid intermediate, which rapidly decarboxylates to yield the corresponding aniline. This newly formed aniline will then react with unhydrolyzed isothiocyanate to form an insoluble, symmetric N,N'-bis(5-fluoro-2-methoxyphenyl)thiourea byproduct.
Standard Operating Procedure for Storage:
-
Atmosphere: Must be flushed with Argon or dry Nitrogen before sealing.
-
Temperature: Store strictly at 2-8°C to minimize thermal degradation.
-
Desiccation: Keep the primary container within a secondary desiccator cabinet containing active indicating silica gel.
-
Handling: Allow the sealed container to reach room temperature before opening to prevent condensation of atmospheric moisture onto the cold chemical surface.
References
- Google Patents. "US20240239788A1 - Small molecule inhibitors of kras g12d mutant." patents.google.com.
-
Royal Society of Chemistry. "General procedure for the synthesis of isothiocyanates." rsc.org. Available at:[Link]
-
Der Pharma Chemica. "Synthesis of new class furochromenethylthiourea compounds." derpharmachemica.com. Available at:[Link]
-
Chemistry & Biology Interface. "Synthesis of Isothiocyanates: A Review." cbijournal.com. Available at:[Link]
Sources
- 1. 252573 | Sigma-Aldrich [sigmaaldrich.com]
- 2. 869279-02-7,5-氟-2-甲氧基苯基异硫氰酸酯-韶远试剂设计、合成、生产和销售高端研发用化学品;韶远科技(上海)有限公司 [shao-yuan.com]
- 3. US20240239788A1 - Small molecule inhibitors of kras g12d mutant - Google Patents [patents.google.com]
- 4. aaronchem.com [aaronchem.com]
- 5. rsc.org [rsc.org]
- 6. derpharmachemica.com [derpharmachemica.com]
- 7. cbijournal.com [cbijournal.com]
